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Compound of Interest

Compound Name: 3-lodohexane

Cat. No.: B1593382

An In-depth Technical Guide to the Physical and Chemical Properties of 3-lodohexane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 3-lodohexane, an important intermediate in organic synthesis. The information is
presented to support its application in research, particularly in the fields of medicinal chemistry
and material science.

Core Physical and Chemical Properties

3-lodohexane is a halogenated alkane with the chemical formula C6H131.[1][2][3][4][5][6][7] Its
structure consists of a six-carbon hexane chain with an iodine atom substituted at the third
carbon position.

Physical Properties

The physical characteristics of 3-lodohexane are summarized in the table below, providing key
data for handling, storage, and application in experimental settings.
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Property Value Source
Molecular Formula C6H13lI 2131141511611 71
Molecular Weight 212.07 g/mol [2][41[8]
Appearance Colorless to yellowish liquid [9]
Density 1.420 - 1.444 g/lcm3 [51[71[10]
Boiling Point 171.5-1745°Cat 760 mmHg  [4][5]
81-82 °C at 49 Torr [7]

Melting Point -68.15 °C (estimate) [4107]
Refractive Index 1.490 - 1.494 [4][5]110]
Flash Point 55.1°C [5]
Vapor Pressure 1.86 mmHg at 25 °C [5]

Chemical Properties and Reactivity

3-lodohexane's chemical behavior is largely dictated by the presence of the iodine atom,
which makes it a versatile reagent in organic synthesis.[1]
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Property

Description

Source

Solubility

Poorly soluble in water; soluble
in non-polar organic solvents

like hexane and toluene.

[1]

Reactivity

The carbon-iodine bond is
relatively weak, making the
iodine atom a good leaving
group in nucleophilic
substitution reactions. It is also
used in cross-coupling

reactions.

[1]

Stability

Can be light-sensitive.
Commercially available
samples may contain a

stabilizer, such as copper.

[°]

LogP (Octanol/Water Partition

Coefficient)

3.00 -3.9

[2](7][10]

Applications in Organic Synthesis

3-lodohexane serves as a key building block for introducing a hexan-3-yl group into various

molecular scaffolds. Its primary applications are in substitution and cross-coupling reactions,

which are fundamental in the synthesis of more complex molecules for pharmaceuticals and

agrochemicals.[1] For instance, it can be used to produce a-ethylvaleric acid and 2-hexene.[7]

Experimental Protocols

Detailed experimental protocols for reactions involving 3-lodohexane are specific to the

desired transformation. A general procedure for a nucleophilic substitution reaction is outlined

below.

General Protocol for Nucleophilic Substitution:
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» Reaction Setup: A solution of 3-lodohexane in a suitable anhydrous, non-polar organic
solvent (e.qg., diethyl ether, tetrahydrofuran) is prepared in a round-bottom flask under an
inert atmosphere (e.g., nitrogen or argon).

» Nucleophile Addition: The chosen nucleophile is added to the reaction mixture, often
dropwise and at a controlled temperature (e.g., 0 °C or room temperature).

o Reaction Monitoring: The progress of the reaction is monitored by an appropriate analytical
technique, such as thin-layer chromatography (TLC) or gas chromatography (GC).

o Workup: Upon completion, the reaction is quenched, typically with an aqueous solution. The
organic layer is separated, washed, dried over a drying agent (e.g., anhydrous magnesium
sulfate), and filtered.

 Purification: The crude product is purified, commonly by distillation or column
chromatography, to yield the desired substituted product.

Visualizing Chemical Reactivity

The following diagram illustrates a generalized nucleophilic substitution reaction where 3-
lodohexane is the substrate.
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Caption: Generalized Nucleophilic Substitution Reaction of 3-lodohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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